Cas no 2166721-61-3 (3-(2-methylcyclopropyl)-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine)

• Product Name: 3-(2-methylcyclopropyl)-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine
• CAS No: 2166721-61-3
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6349672
• PubChem ID: 165962136
• Update Time: 2025-05-20

3-(2-methylcyclopropyl)-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylcyclopropyl)-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine
• 3-(2-methylcyclopropyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine
• 2166721-61-3
• EN300-1294397

• Inchi： 1S/C10H15N3/c1-6-4-7(6)10-8-5-11-3-2-9(8)12-13-10/h6-7,11H,2-5H2,1H3,(H,12,13)
• InChI Key： DRZGLMXTOOPDBT-UHFFFAOYSA-N
• SMILES： N1=C(C2CNCCC=2N1)C1CC1C

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.7Ų

Additional information on 3-(2-methylcyclopropyl)-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine

Introduction to 3-(2-methylcyclopropyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine (CAS No. 2166721-61-3)

3-(2-methylcyclopropyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine, identified by its CAS number 2166721-61-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[4,3-c]pyridine scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of a 2-methylcyclopropyl substituent in the molecule introduces unique steric and electronic properties that contribute to its distinct pharmacological profile.

The pyrazolo[4,3-c]pyridine core is a fused bicyclic system consisting of a pyrazole ring connected to a pyridine ring. This structural configuration is particularly interesting because it allows for multiple sites of interaction with biological targets, including enzymes and receptors. The 2-methylcyclopropyl group, in particular, has been shown to enhance the metabolic stability and binding affinity of related compounds, making it a valuable moiety in drug design.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential as pharmacological agents. The pyrazolo[4,3-c]pyridine scaffold has been extensively studied for its role in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. Researchers have been exploring derivatives of this scaffold to identify new lead compounds with improved efficacy and reduced toxicity.

One of the most compelling aspects of 3-(2-methylcyclopropyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine is its structural flexibility. The 2-methylcyclopropyl substituent can be modified in various ways to fine-tune the pharmacological properties of the compound. For instance, introducing additional functional groups or altering the substitution pattern can lead to significant changes in binding affinity and selectivity. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies.

Recent studies have demonstrated that compounds derived from the pyrazolo[4,3-c]pyridine scaffold exhibit promising activity against several targets of interest in drug discovery. For example, some derivatives have shown inhibitory effects on kinases and other enzymes involved in cancer progression. Additionally, these compounds have been investigated for their potential as antiviral agents due to their ability to interact with viral proteases and other essential viral proteins.

The synthesis of 3-(2-methylcyclopropyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 2-methylcyclopropyl group typically involves cyclization reactions followed by functional group transformations. Advanced synthetic techniques such as transition metal catalysis have been employed to improve the efficiency of these reactions.

In terms of biological activity, 3-(2-methylcyclopropyl)-2H,4H,5H,6H-7H-pyrazolo[4-3-c]pyridine has shown interesting properties in preclinical studies. Initial assays have indicated potential activity against certain cancer cell lines due to its ability to inhibit key signaling pathways involved in tumor growth and survival. Furthermore, this compound has demonstrated interactions with bacterial enzymes that could make it useful in developing novel antibiotics.

The development of new pharmaceuticals relies heavily on understanding the molecular interactions between drug candidates and biological targets. Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in predicting the binding modes of 3-(2-methylcyclopropyl)-2 H , 4 H , 5 H , 6 H , 7 H - pyrazolo [ 4 , 3 - c ] pyridine with various protein targets. These simulations help researchers identify key residues involved in binding and guide the design of more potent derivatives.

One notable aspect of this compound is its solubility profile, which can be optimized through structural modifications. Poor solubility is a common challenge in drug development, as it can limit bioavailability and therapeutic efficacy. By fine-tuning the structure, researchers aim to enhance solubility while maintaining biological activity.

The future prospects for CAS No. 2166721-61-3 are promising, with ongoing research focused on expanding its therapeutic applications. Investigating its potential as an anti-inflammatory agent or a treatment for neurodegenerative diseases are among the areas being explored currently. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this field.

In conclusion, 3-(2-methylcyclopropyl)-2 H , 4 H , 5 H , 6 H , 7 H - pyrazolo [ 4 , 3 - c ] pyridine (CAS No. 2166721-61-3) represents a significant advancement in heterocyclic chemistry with potential therapeutic implications across multiple disease areas. Its unique structural features, combined with promising preclinical results, make it a valuable compound for further investigation and development.